Cas no 2169339-81-3 (3,3-difluorooxan-4-one)

• Product Name: 3,3-difluorooxan-4-one
• CAS No: 2169339-81-3
• MF: C₅H₆F₂O₂
• MW: 136.096748828888
• CID: 5300499
• Update Time: 2026-03-10

3,3-difluorooxan-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorotetrahydro-4H-pyran-4-one
• 3,3-difluorooxan-4-one
• 3,3-Difluoro-tetrahydro-pyran-4-one

• Inchi： 1S/C5H6F2O2/c6-5(7)3-9-2-1-4(5)8/h1-3H2
• InChI Key： OIDITBOXARRRBO-UHFFFAOYSA-N
• SMILES： C1OCCC(=O)C1(F)F

Additional information on 3,3-difluorooxan-4-one

Research Briefing on 3,3-Difluorooxan-4-one (CAS: 2169339-81-3) in Chemical Biology and Pharmaceutical Applications

3,3-Difluorooxan-4-one (CAS: 2169339-81-3) is a fluorinated heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated oxane scaffold, exhibits promising potential as a versatile building block for drug discovery and medicinal chemistry. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,3-difluorooxan-4-one as a key intermediate in the synthesis of novel gamma-secretase modulators for Alzheimer's disease treatment. The researchers utilized the compound's structural rigidity and fluorine atoms to enhance binding affinity and metabolic stability of the resulting drug candidates. The study reported a 40% improvement in blood-brain barrier penetration compared to non-fluorinated analogs, highlighting the strategic advantage of this building block in CNS drug development.

In the field of antimicrobial research, 3,3-difluorooxan-4-one has shown remarkable potential as a precursor for novel antibacterial agents. A recent patent application (WO2023056421) describes its use in creating fluoroquinolone derivatives with enhanced activity against drug-resistant strains of Staphylococcus aureus. The incorporation of the difluorooxane moiety was found to reduce efflux pump-mediated resistance while maintaining excellent safety profiles in preclinical models.

The compound's mechanism of action in various biological systems has been the subject of several investigations. Nuclear magnetic resonance (NMR) studies have revealed that 3,3-difluorooxan-4-one can serve as a conformational constraint in peptide mimetics, influencing secondary structure formation. This property has been exploited in the design of protease-resistant peptide therapeutics, with recent work published in ACS Chemical Biology demonstrating its effectiveness in stabilizing β-turn structures.

From a synthetic chemistry perspective, advances in the production of 3,3-difluorooxan-4-one have been significant. A 2024 report in Organic Process Research & Development detailed an improved catalytic asymmetric synthesis route that achieves 92% enantiomeric excess, addressing previous challenges in stereocontrol. This development has important implications for the production of chiral pharmaceuticals using this scaffold.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 3,3-difluorooxan-4-one can serve as effective E3 ligase recruiters in PROTAC (Proteolysis Targeting Chimera) molecules, opening new avenues for cancer therapy development.

As research progresses, safety and pharmacokinetic studies of 3,3-difluorooxan-4-one derivatives continue to yield promising data. Recent toxicological assessments indicate favorable safety profiles for several lead compounds, with particular advantages in reduced cytochrome P450 inhibition compared to traditional fluorinated scaffolds. These findings position 3,3-difluorooxan-4-one as a valuable tool in the medicinal chemist's repertoire for developing next-generation therapeutics.